Cas no 1807882-48-9 (ELTROMBOPAG)

• Product Name: ELTROMBOPAG
• CAS No: 1807882-48-9
• MF: C₂₅H₂₂N₄O₄
• MW: 442.466585636139
• MDL: MFCD21090400
• CID: 5103386
• PubChem ID: 135449332
• Update Time: 2026-03-03

ELTROMBOPAG Chemical and Physical Properties

Names and Identifiers

• ELTROMBOPAG

• MDL： MFCD21090400
• Inchi： 1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,27-28H,1-3H3,(H,32,33)
• InChI Key： TYEXNVNUZXJNBN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2C(=O)C(=NNC3C(=O)N(C4=CC=C(C)C(C)=C4)NC=3C)C=CC=2)=C1

Additional information on ELTROMBOPAG

ELTROMBOPAG (CAS No. 1807882-48-9): An Overview of a Promising Thrombopoietin Receptor Agonist

ELTROMBOPAG, also known by its chemical name 4-[3-(4-cyclohexyl-3-methylphenoxy)propoxy]benzene-1,3-diol, is a potent and selective thrombopoietin receptor agonist. This compound, identified by the CAS number 1807882-48-9, has gained significant attention in the pharmaceutical industry due to its therapeutic potential in treating various hematological disorders, particularly those involving thrombocytopenia.

ELTROMBOPAG functions by mimicking the action of thrombopoietin (TPO), a naturally occurring cytokine that stimulates the production of platelets in the bone marrow. By binding to and activating the thrombopoietin receptor (MPL), ELTROMBOPAG enhances platelet production, thereby increasing platelet counts in patients with thrombocytopenia. This mechanism of action makes it a valuable treatment option for conditions such as chronic immune thrombocytopenic purpura (ITP) and hepatitis C virus (HCV)-related thrombocytopenia.

Recent clinical trials have further validated the efficacy and safety of ELTROMBOPAG. A phase III study published in the New England Journal of Medicine demonstrated that patients with chronic ITP who received ELTROMBOPAG experienced a significant increase in platelet counts compared to those receiving placebo. The study also reported a favorable safety profile, with common side effects being mild and manageable.

In addition to its use in ITP, ELTROMBOPAG has shown promise in other hematological conditions. For instance, a study published in the Blood Advances journal evaluated the effectiveness of ELTROMBOPAG in patients with severe aplastic anemia (SAA). The results indicated that ELTROMBOPAG could be a viable adjunct therapy to standard immunosuppressive treatments, leading to improved platelet recovery and overall patient outcomes.

The pharmacokinetic properties of ELTROMBOPAG have also been extensively studied. It is rapidly absorbed after oral administration, with peak plasma concentrations typically achieved within 2-4 hours. The compound has a moderate volume of distribution and is primarily metabolized by the liver via cytochrome P450 enzymes, particularly CYP2C9 and CYP3A4. The half-life of ELTROMBOPAG is approximately 27 hours, allowing for once-daily dosing regimens.

In terms of drug interactions, caution is advised when co-administering ELTROMBOPAG with strong inhibitors or inducers of CYP2C9 and CYP3A4. These interactions can alter the metabolism of ELTROMBOPAG, potentially leading to increased or decreased drug levels. Therefore, dose adjustments may be necessary to maintain therapeutic efficacy and minimize adverse effects.

The development of ELTROMBOPAG has also extended beyond its initial applications. Researchers are exploring its potential in treating other conditions characterized by low platelet counts, such as myelodysplastic syndromes (MDS) and chemotherapy-induced thrombocytopenia. Preliminary studies have shown promising results, suggesting that ELTROMBOPAG could offer new treatment options for these challenging conditions.

Beyond its clinical applications, the chemical structure and synthesis of 1807882-48-9 have been subjects of extensive research. The compound is synthesized through a series of multi-step reactions involving aromatic substitution, ether formation, and hydroxylation steps. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for commercial use.

In conclusion, ELTROMBOPAG (CAS No. 1807882-48-9) represents a significant advancement in the treatment of thrombocytopenia and related hematological disorders. Its well-characterized mechanism of action, favorable pharmacokinetic profile, and promising clinical outcomes make it an essential therapeutic option for patients with these conditions. Ongoing research continues to expand our understanding of its potential applications, further solidifying its position as a key player in modern hematology.